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Introduction

Chelation therapy is a medical treatment used to remove heavy metals from the body.[1] It
involves the administration of chelating agents, which are substances that bind to heavy
metals, forming a complex that can then be excreted, primarily through urine.[2][3] Monitoring
the levels of heavy metals in biological samples, particularly urine, both before and after
chelation therapy is crucial for assessing the efficacy of the treatment and the total body burden
of toxic metals.[4]

These application notes provide detailed protocols for the quantitative analysis of heavy metals
in urine following chelation therapy, with a focus on two primary analytical techniques:
Inductively Coupled Plasma Mass Spectrometry (ICP-MS) and Atomic Absorption
Spectroscopy (AAS).

Principle of Provoked (Chelation) and Unprovoked
Testing

Two main approaches are used for assessing heavy metal levels in urine:

e Unprovoked Urine Testing: This measures the baseline excretion of heavy metals without the
influence of a chelating agent. It reflects recent or ongoing exposure.[5][6]
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» Provoked Urine Testing (Chelation Challenge): This involves collecting urine for a specified
period after administering a chelating agent such as dimercaptosuccinic acid (DMSA) or
ethylenediaminetetraacetic acid (EDTA).[5][7] The chelating agent binds to heavy metals
stored in tissues, leading to their mobilization and increased excretion in the urine.[5] This
method is intended to provide an indication of the total body burden of heavy metals.[5]

It is important to note that while provoked testing is used by some practitioners, there is a lack
of standardized, validated protocols and established reference ranges for provoked urine
samples.[7][8] Mainstream medical organizations often advise against its use for diagnosing
metal toxicity due to the potential for misinterpretation of results.[7]

Analytical Techniques Overview

The two most common and reliable techniques for the quantitative analysis of heavy metals in
biological matrices are ICP-MS and AAS.[9][10]

e Inductively Coupled Plasma Mass Spectrometry (ICP-MS): This technique is known for its
exceptional sensitivity and ability to detect a wide range of elements simultaneously at ultra-
trace levels (parts per trillion or even parts per quadrillion).[11][12] It is considered the gold
standard for trace metal analysis in complex matrices like urine.[12] ICP-MS instruments can
be equipped with collision/reaction cells to minimize polyatomic interferences, further
enhancing accuracy.[13]

o Atomic Absorption Spectroscopy (AAS): AAS is a robust and cost-effective technique for
quantifying individual heavy metals.[14][15] It offers good sensitivity, often in the parts per
billion range, and is particularly well-suited for targeted analysis of specific metals.[14][16]
Graphite Furnace AAS (GFAAS) provides significantly lower detection limits compared to
Flame AAS, making it suitable for trace-level analysis in biological samples.[17]

Experimental Workflows

The following diagrams illustrate the general workflows for sample collection and analysis.
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Figure 1. Provoked Urine Collection Workflow
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Caption: Workflow for provoked urine sample collection.
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Figure 2. Analytical Workflow for Heavy Metal Analysis
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Caption: General laboratory workflow for heavy metal analysis.
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Detailed Protocols
Protocol 1: Provoked Urine Sample Collection (DMSA
Challenge)

This protocol is provided as an example and should be performed under the guidance of a
qualified healthcare professional.

1. Patient Preparation: 1.1. For at least one week prior to the test, the patient should avoid
consuming fish and shellfish to minimize interference from dietary sources of arsenic and
mercury.[8] 1.2. For 24-48 hours before the test, the patient should discontinue non-essential
medications and mineral supplements (e.g., multivitamins, zinc, etc.).[8][18] Consult with the
prescribing physician before stopping any essential medications.

2. Baseline Urine Collection (Optional but Recommended): 2.1. Upon waking on the morning of
the test, the patient should collect a first-morning urine sample in a designated collection cup.
This serves as the unprovoked, baseline sample.[8]

3. DMSA Administration and Provoked Urine Collection: 3.1. Immediately after the baseline
collection, the patient should take an oral dose of DMSA as prescribed by their physician (a
common dose is 20-30 mg/kg body weight, not to exceed 2g).[8] 3.2. All urine produced over
the next 6 hours should be collected in the provided container.[8][16] 3.3. The collection
container should be kept refrigerated during the collection period.[16]

4. Sample Submission: 4.1. After the 6-hour collection period, the total volume should be mixed
well, and an aliquot transferred to the transport vial provided in the collection kit. 4.2. Both the
baseline and provoked urine samples should be clearly labeled with the patient's name, date,
and collection time. 4.3. Samples should be shipped to the analytical laboratory according to
the laboratory's instructions, typically under refrigerated conditions.[19]

Protocol 2: Sample Preparation for ICP-MS and AAS
Analysis

Urine samples require preparation to remove organic matrix components that can interfere with
the analysis and to ensure the metals are in a soluble form.

1. Materials and Reagents:
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Concentrated trace-metal grade nitric acid (HNO3)

Deionized water (Type I)

Certified Reference Materials (CRMs) for urine (e.g., NIST SRM 2670a)[2]

Internal standard solution for ICP-MS (e.g., containing Rh, In, Ge, Lu)[13][20]

Matrix modifier for GFAAS (e.g., palladium nitrate and magnesium nitrate)[21]

2. Procedure: Simple Dilution (for some ICP-MS applications) 2.1. Allow urine samples to
equilibrate to room temperature and vortex to ensure homogeneity. 2.2. Dilute the urine sample
1:10 to 1:50 with a diluent solution (e.g., 0.5-2% v/v nitric acid in deionized water).[7][12] A 50-
fold dilution is often required to reduce matrix effects.[7] 2.3. For ICP-MS, add the internal
standard to all blanks, calibration standards, and samples to correct for instrumental drift and
matrix effects.[13]

3. Procedure: Microwave-Assisted Acid Digestion (for complex matrices or AAS) 3.1. Pipette a
known volume (e.g., 5-10 mL) of the urine sample into a clean microwave digestion vessel.[10]
3.2. Add a small volume of concentrated nitric acid (e.g., 1-2 mL).[10][22] Some procedures
may also include hydrogen peroxide.[17] 3.3. Place the vessels in the microwave digestion
system and run a program with a gradual temperature ramp to approximately 195°C.[22] 3.4.
After digestion and cooling, quantitatively transfer the digestate to a volumetric flask and dilute
to a final volume with deionized water. The final acid concentration should typically be 2-5%.
3.5. The diluted digestate is now ready for analysis.

Protocol 3: Analysis by Inductively Coupled Plasma
Mass Spectrometry (ICP-MS)

1. Instrument Calibration: 1.1. Prepare a series of multi-element calibration standards by
diluting certified stock solutions in a matrix-matching diluent (e.g., 2% nitric acid).[12] 1.2. The
calibration range should encompass the expected concentrations of the elements in the
prepared urine samples.

2. Instrumental Parameters: 2.1. Optimize the ICP-MS instrument parameters according to the
manufacturer's recommendations. Typical parameters are provided in the table below. 2.2. Use
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a collision/reaction cell with an appropriate gas (e.g., helium, oxygen, methane) to minimize
polyatomic interferences on key analytes like arsenic, chromium, and vanadium.[11][12]

3. Sample Analysis: 3.1. Analyze a calibration blank, followed by the calibration standards to
generate a calibration curve. 3.2. Analyze the prepared urine samples, interspersed with quality
control samples (e.g., CRMs, calibration verification standards) at regular intervals (e.g., every
10-20 samples).[19]

Protocol 4: Analysis by Graphite Furnace Atomic
Absorption Spectroscopy (GFAAS)

1. Instrument Setup: 1.1. Install the appropriate hollow cathode lamp for the element of interest.
1.2. Align the lamp and set the wavelength and slit width as specified for the analyte.[17]

2. Instrument Calibration: 2.1. Prepare a series of single-element calibration standards in a
matrix-matching diluent. 2.2. Generate a calibration curve by analyzing the blank and
standards.

3. Sample Analysis: 3.1. Program the graphite furnace with an appropriate temperature
program (drying, ashing, atomization, and clean-out steps).[21] 3.2. Inject a small, precise
volume of the prepared sample, standard, or blank into the graphite tube along with a matrix
modifier.[21] 3.3. Initiate the furnace program and record the absorbance signal. 3.4. Analyze
samples and quality control checks in a similar sequence to the ICP-MS protocol.

Data Presentation
Table 1: Comparison of Analytical Techniques
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Inductively Coupled

Atomic Absorption

Feature Plasma Mass
Spectroscopy (AAS)
Spectrometry (ICP-MS)
o lonization in plasma followed Absorption of light by ground-
Principle

by mass-to-charge separation

state atoms

Detection Limits

Very low (ppt to ppq)[11][23]

Good (ppb to ppm); GFAAS is

more sensitive than Flame

AAS[14][16]
High (simultaneous multi- Low (typically single-element
Throughput ) i
element analysis)[13][23] analysis)[13][23]
) ) ) Spectral and chemical
Polyatomic and isobaric ) N
) - interferences (can be mitigated
Interferences interferences (can be mitigated ) )
] o ) with background correction
with collision/reaction cells)[11] _ N
and matrix modifiers)[14]
Cost Higher initial and operational Lower initial and operational
0s

costs[15]

costs[15]

Primary Use Case

Comprehensive multi-element
screening and ultra-trace

analysis

Targeted analysis of specific

elements

Table 2: Typical ICP-MS Instrumental Parameters for

Urine Analysis

© 2025 BenchChem. All rights reserved. 8/13

Tech Support


https://www.sepscience.com/effective-method-for-the-analysis-of-urine-for-trace-elements-using-icp-ms-7594
https://www.labmanager.com/atomic-absorption-spectroscopy-aas-vs-inductively-coupled-plasma-icp-spectroscopy-which-elemental-analysis-technique-is-right-for-your-lab-33663
https://www.jocpr.com/articles/quantitative-analysis-of-heavy-metals-in-biological-samples-by-atomic-absorption-spectroscopy.pdf
https://www.drawellanalytical.com/aas-analysis-for-heavy-metals-unveiling-the-influence-in-environmental-and-health-concerns/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25208/an_04-ad-0312-en.pdf
https://www.labmanager.com/atomic-absorption-spectroscopy-aas-vs-inductively-coupled-plasma-icp-spectroscopy-which-elemental-analysis-technique-is-right-for-your-lab-33663
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25208/an_04-ad-0312-en.pdf
https://www.labmanager.com/atomic-absorption-spectroscopy-aas-vs-inductively-coupled-plasma-icp-spectroscopy-which-elemental-analysis-technique-is-right-for-your-lab-33663
https://www.sepscience.com/effective-method-for-the-analysis-of-urine-for-trace-elements-using-icp-ms-7594
https://www.jocpr.com/articles/quantitative-analysis-of-heavy-metals-in-biological-samples-by-atomic-absorption-spectroscopy.pdf
https://www.drawellanalytical.com/icp-ms-vs-aas-which-technique-to-choose/
https://www.drawellanalytical.com/icp-ms-vs-aas-which-technique-to-choose/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Setting

RF Power 1550 W[24]
Plasma Gas Flow ~15 L/min Argon
Auxiliary Gas Flow ~0.9 L/min Argon
Nebulizer Gas Flow ~1.0 L/min Argon
Sample Uptake Rate ~0.4 mL/min
Detector Mode Pulse counting

Helium, Oxygen, or Methane (analyte
dependent)[12]

Collision/Reaction Gas

Internal Standards Ge, In, Rh, Lu, Bi[13][20]

Table 3: Typical GFAAS Instrumental Parameters for Key
Heavy Metals

Parameter Lead (Pb) Cadmium (Cd) Mercury (Hg) Arsenic (As)
Wavelength (nm)  283.3[17][21] 228.8[17][21] 253.7 193.7
Slit Width (nm) 0.7[17] 0.7[17] 0.7 0.7
Lamp Current
10[17] 10[17] 6 10
(mA)
NH4H2POa4 + NH4H2POa4 +
Matrix Modifier Palladium Nitrate  Palladium Nitrate
Mg(NOs)2[21] Mg(NOs)2[21]
Ashing Temp.
. ~800 ~700 ~250 ~1300
4
Atomization
~1500 ~1400 ~1200 ~2300
Temp. (°C)

Table 4: Typical Limits of Detection (LOD) in Urine (pg/L)
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Element ICP-MS LOD (pglL) GFAAS LOD (pgl/L)
Arsenic (As) 0.007[12] ~0.5

Cadmium (Cd) 0.002[12] 0.0001 (pg/g)[21]
Lead (Pb) 0.008[12] 0.001 (ug/g)[21]
Mercury (HQ) ~0.06 - 0.1]25] ~0.2

Chromium (Cr) 0.004[12] ~0.1

Nickel (Ni) 0.016[12] ~0.2

Note: LODs are instrument and method-dependent and can vary significantly between
laboratories.

Quality Control and Assurance

To ensure the reliability and accuracy of results, a robust quality control program is essential.

 Calibration: The instrument must be calibrated daily or before each analytical run using a
series of standards. The correlation coefficient (r?) of the calibration curve should be >0.999.
[25]

o Blanks: A calibration blank (diluent) and method blanks (reagents taken through the entire
preparation process) should be analyzed to assess for contamination.[7]

o Certified Reference Materials (CRMs): Analyzing a CRM with a matrix similar to the samples
(e.g., urine) is critical for verifying the accuracy of the method.[2][3] Results should fall within
the certified range for the material.

o Spiked Samples: Spiking a known amount of the analyte into a sample and measuring the
recovery helps to assess matrix effects. Recoveries should typically be within 85-115%.

 Internal Standards (ICP-MS): Monitoring the signal of internal standards helps to correct for
variations in instrument performance and sample matrix.
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By following these detailed protocols and implementing rigorous quality control measures,
researchers, scientists, and drug development professionals can obtain accurate and reliable
data on heavy metal levels following chelation therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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